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Compound of Interest

Compound Name:
6-Iodo-pyridine-2-carboxylic acid

methyl ester

Cat. No.: B1321557 Get Quote

An In-depth Guide to the Molecular Weight of 6-Iodo-pyridine-2-carboxylic acid methyl ester

This document provides a detailed analysis of the molecular weight of 6-Iodo-pyridine-2-
carboxylic acid methyl ester, a halogenated pyridine derivative of interest to researchers and

professionals in drug development and organic synthesis. The determination of an accurate

molecular weight is fundamental for compound characterization, reaction stoichiometry, and

analytical chemistry.

Molecular Composition and Weight
The molecular weight of a compound is determined by its unique chemical formula, which

enumerates the quantity of each constituent atom. For 6-Iodo-pyridine-2-carboxylic acid
methyl ester, the empirical formula is C₇H₆INO₂.[1][2] The accepted molecular weight for this

compound is approximately 263.03 g/mol .[2]

Table 1: Elemental Composition and Molecular Weight
Calculation
The overall molecular weight is the sum of the atomic weights of all atoms in the molecule. The

calculation based on the constituent elements is detailed below.
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Element Symbol Atomic Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 7 12.011 84.077

Hydrogen H 6 1.008 6.048

Iodine I 1 126.904 126.904

Nitrogen N 1 14.007 14.007

Oxygen O 2 15.999 31.998

Total 263.034

Methodology for Molecular Weight Determination
The process for calculating the molecular weight of a chemical compound is a standard

procedure in chemistry, grounded in its molecular formula. The workflow ensures accuracy and

reproducibility, which are critical in a research and development setting.
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Identify Compound:
6-Iodo-pyridine-2-carboxylic

acid methyl ester

Determine Molecular Formula:
C₇H₆INO₂

List Constituent Elements:
C, H, I, N, O

Obtain Standard
Atomic Weights

Calculate Sum of (Atomic Count * Atomic Weight)
for each element

Final Molecular Weight:
263.03 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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